Cas no 23905-13-7 (1-Piperazineethanamine,N-[(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]-)

• Product Name: 1-Piperazineethanamine,N-[(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]-
• CAS No: 23905-13-7
• MF: C₂₇H₃₂ClN₃
• MW: 434.016085624695
• CID: 275522
• PubChem ID: 91054
• Update Time: 2025-04-19

1-Piperazineethanamine,N-[(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,N-[(4-chlorophenyl)phenylmethyl]-4-[(3-methylphenyl)methyl]-
• 1-[2-[(p-Chloro-α-phenylbenzyl)amino]ethyl]-4-(3-methylphenylmethyl)piperazine
• N-[(4-Chlorophenyl)(phenyl)methyl]-2-[4-(3-methylbenzyl)piperazin-1-yl]ethanamine
• 23905-13-7
• Piperazine, 1-(2-(alpha-(p-chlorophenyl)benzylamino)ethyl)-4-(m-methylbenzyl)-
• N-[(4-chlorophenyl)-phenylmethyl]-2-[4-[(3-methylphenyl)methyl]piperazin-1-yl]ethanamine
• N-[(4-Chlorophenyl)(phenyl)methyl]-2-{4-[(3-methylphenyl)methyl]piperazin-1-yl}ethan-1-amine
• DTXSID70946729
• 1-(2-(alpha-(p-Chlorophenyl)benzylamino)ethyl)-4-(m-methylbenzyl)piperazine

• Inchi： 1S/C27H32ClN3/c1-22-6-5-7-23(20-22)21-31-18-16-30(17-19-31)15-14-29-27(24-8-3-2-4-9-24)25-10-12-26(28)13-11-25/h2-13,20,27,29H,14-19,21H2,1H3
• InChI Key： XZFSCNFSDDOXPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)NCCN1CCN(CC2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 433.22876
• Monoisotopic Mass: 433.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.134
• Boiling Point: 556.9°Cat760mmHg
• Flash Point: 290.6°C
• Refractive Index: 1.6
• PSA: 18.51